Cas no 21246-18-4 (copper bis-3,5-diisopropylsalicylate)

• Product Name: copper bis-3,5-diisopropylsalicylate
• CAS No: 21246-18-4
• MF: C₂₆H₃₄CuO₆
• MW: 506.090569972992
• CID: 911361
• Update Time: 2025-05-20

copper bis-3,5-diisopropylsalicylate Chemical and Physical Properties

Names and Identifiers

• copper bis-3,5-diisopropylsalicylate
• bis(3,5-diisopropylsalicylato)-coppe
• copper(II) 3,5-diisopropylsalicylate
• COPPER(II)3,5-DIISOPROPYLSALICYLICACID
• COPPER-3,5-DIISOPROPYLSALICYLATE
• Cu(II)(3,5-diisopropylsalicylate)2
• Cu(II)(dps)2

• Inchi： 1S/2C13H18O3.Cu/c2*1-7(2)9-5-10(8(3)4)12(14)11(6-9)13(15)16;/h2*5-8,14H,1-4H3,(H,15,16);/q;;+2/p-2
• InChI Key： TVBRFTMKVUPWQT-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C1=C(C(=O)O)C=C(C=C1C(C)C)C(C)C.[O-]C1=C(C(=O)O)C=C(C=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 505.16500

Experimental Properties

• PSA: 120.72000
• LogP: 4.00250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on copper bis-3,5-diisopropylsalicylate

Copper Bis-3,5-Diisopropylsalicylate (CAS No. 21246-18-4): A Comprehensive Overview

Introducing Copper Bis-3,5-diisopropylsalicylate, a compound with the chemical identifier CAS No. 21246-18-4, which has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, has demonstrated promising applications in various scientific domains, including material science, pharmaceuticals, and environmental chemistry. The intricate interplay of its chemical properties and potential biological activities makes it a subject of intense study and interest.

The molecular structure of Copper Bis-3,5-diisopropylsalicylate consists of a central copper atom coordinated with two salicylate ligands, each substituted with isopropyl groups at the 3rd and 5th positions. This configuration imparts distinct electronic and steric properties to the compound, making it highly versatile for different applications. The presence of isopropyl groups enhances the compound's solubility in organic solvents while maintaining its stability under various environmental conditions.

In recent years, Copper Bis-3,5-diisopropylsalicylate has been explored for its potential role in catalytic processes. Its ability to facilitate redox reactions makes it an excellent candidate for use in organic synthesis and industrial applications. Researchers have leveraged its unique coordination chemistry to develop novel catalysts that improve reaction efficiency and selectivity. These advancements highlight the compound's significance in advancing synthetic methodologies and green chemistry initiatives.

Beyond catalysis, Copper Bis-3,5-diisopropylsalicylate has shown intriguing biological activities that warrant further investigation. Studies have indicated that this compound exhibits antioxidant properties, which are crucial for mitigating oxidative stress in biological systems. The antioxidant activity is attributed to the ability of the salicylate ligands to scavenge free radicals, thereby protecting cells from damage. This property has sparked interest in exploring its potential as a therapeutic agent in combating oxidative-related diseases.

Moreover, research has begun to uncover the antimicrobial properties of Copper Bis-3,5-diisopropylsalicylate. The compound's interaction with microbial cell membranes disrupts their integrity, leading to cell death. This mechanism makes it an effective candidate for developing antimicrobial agents that could address issues related to antibiotic resistance. Preliminary studies have demonstrated its efficacy against a range of bacteria and fungi, suggesting broad applicability in both medical and agricultural settings.

The environmental impact of using Copper Bis-3,5-diisopropylsalicylate is another area of growing interest. Its stability under environmental conditions suggests that it may not pose significant risks to ecosystems when used appropriately. However, further studies are needed to fully assess its biodegradability and potential long-term effects on aquatic life. Responsible handling and disposal practices will be essential to ensure that its benefits are realized without compromising environmental safety.

In conclusion, Copper Bis-3,5-diisopropylsalicylate (CAS No. 21246-18-4) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in catalysis, medicine, and environmental science. As ongoing research continues to reveal new insights into its capabilities, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological development.